Cas no 1423031-54-2 (3-(Methylsulfanyl)azepane)

• Product Name: 3-(Methylsulfanyl)azepane
• CAS No: 1423031-54-2
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 4598351
• PubChem ID: 71756725
• Update Time: 2025-09-24

3-(Methylsulfanyl)azepane Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfanyl)azepane
• 3-methylsulfanylazepane
• Z1473994069
• 3-(Methylsulfanyl)azepane

• Inchi： 1S/C7H15NS/c1-9-7-4-2-3-5-8-6-7/h7-8H,2-6H2,1H3
• InChI Key： PIXHJJIKSFFOEF-UHFFFAOYSA-N
• SMILES： S(C)C1CNCCCC1

Computed Properties

• Exact Mass: 145.093
• Monoisotopic Mass: 145.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3